![molecular formula C20H18O6 B2602816 methyl 2-{[3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate CAS No. 869080-83-1](/img/structure/B2602816.png)
methyl 2-{[3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate
Overview
Description
Methyl 2-(4-methoxyphenyl)propanoate is a compound with the molecular formula C11H14O3 . It has a molecular weight of 194.23 . The compound is a liquid at room temperature .
Physical And Chemical Properties Analysis
Methyl 2-(4-methoxyphenyl)propanoate is a liquid at room temperature and has a molecular weight of 194.23 . More specific physical and chemical properties like boiling point, melting point, and solubility would need to be determined experimentally.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “methyl 2-{[3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate,” also known as “methyl 2-((3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl)oxy)propanoate.”
Anticancer Research
This compound has shown potential in anticancer research due to its structural similarity to flavonoids, which are known for their anticancer properties. The presence of the chromen-2-one moiety in the compound can induce apoptosis in cancer cells and inhibit their proliferation .
Antioxidant Activity
The methoxyphenyl group in the compound contributes to its antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress and damage caused by free radicals. This compound can be used in studies aimed at understanding and mitigating oxidative stress-related diseases .
Anti-inflammatory Applications
Research has indicated that compounds with chromen-2-one structures possess significant anti-inflammatory properties. This compound can be utilized in the development of anti-inflammatory drugs, potentially offering relief for conditions such as arthritis and other inflammatory diseases .
Antimicrobial Studies
The compound’s structure suggests it could be effective against various microbial strains. It can be explored for its antimicrobial properties, potentially leading to the development of new antibiotics or antifungal agents .
Neuroprotective Effects
Due to its antioxidant and anti-inflammatory properties, this compound may also have neuroprotective effects. It can be investigated for its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease .
Enzyme Inhibition Studies
The compound can be used in enzyme inhibition studies, particularly those involving enzymes that play a role in various diseases. Its structure allows it to interact with and inhibit specific enzymes, making it a valuable tool in drug discovery and development.
[Source 1] [Source 2] [Source 3] [Source 4] [Source 5] : [Source 6] : [Source 7] : [Source 8]
Safety and Hazards
properties
IUPAC Name |
methyl 2-[3-(4-methoxyphenyl)-2-oxochromen-7-yl]oxypropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-12(19(21)24-3)25-16-9-6-14-10-17(20(22)26-18(14)11-16)13-4-7-15(23-2)8-5-13/h4-12H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXWOGBBFZMMKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-{[3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile](/img/structure/B2602735.png)
![N-[1-(2-Chloro-3-methoxyphenyl)ethylidene]hydroxylamine](/img/structure/B2602737.png)
![4-methyl-N-(2-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide](/img/structure/B2602738.png)
![2-[2-(3,4-dimethylphenyl)hydrazono]-3-(4-methoxyphenyl)-3-oxopropanal O-methyloxime](/img/structure/B2602741.png)
![4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2602743.png)
![4-benzyl-N-[3-(difluoromethylsulfonyl)phenyl]piperazine-1-carbothioamide](/img/structure/B2602745.png)
![(2-Bromobenzo[d]thiazol-6-yl)methanol](/img/structure/B2602751.png)
![(3-Chlorophenyl)(3-((4-fluorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone](/img/structure/B2602753.png)
